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In-Depth Technical Guide: 2-(N-Ethyl-m-
toluidino)ethanol
Abstract: This document provides a comprehensive technical overview of 2-(N-Ethyl-m-
toluidino)ethanol (CAS No. 91-88-3), a key chemical intermediate. It details the molecule's

fundamental structural and physicochemical properties, outlines robust analytical workflows for

its characterization, and discusses its primary applications and safety considerations. This

guide is intended to serve as an essential resource for researchers, chemists, and drug

development professionals engaged in work involving this compound.

Introduction
2-(N-Ethyl-m-toluidino)ethanol, also known as N-Ethyl-N-(2-hydroxyethyl)-m-toluidine, is a

substituted aminotoluene that holds significance as a versatile building block in organic

synthesis.[1][2] Its molecular architecture, which combines a tertiary amine, an aromatic ring,

and a primary alcohol, imparts a unique set of chemical reactivities. These features allow it to

be a precursor in the synthesis of various target molecules, particularly in the manufacturing of

dyes and in specialized chemical research.[2][3][4] This guide aims to consolidate the critical

technical information required for the effective and safe utilization of this compound in a

laboratory and industrial context.
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A precise understanding of the molecular structure is the foundation for predicting a

compound's reactivity, interactions, and spectral properties.

Chemical Structure
The molecule consists of an N-ethyl aniline core where the phenyl group is substituted with a

methyl group at the meta-position (position 3). The nitrogen atom is further functionalized with a

2-hydroxyethyl group.

Figure 1: Molecular structure of 2-(N-Ethyl-m-toluidino)ethanol.

Key Identifiers and Molecular Weight
Accurate identification and quantification rely on standardized chemical identifiers and precise

molecular weight. The compound's molecular formula is C₁₁H₁₇NO.[1][3][5]

Identifier Value Source(s)

Molecular Weight 179.26 g/mol [1][3][5][6][7][8]

CAS Number 91-88-3 [1][5][6]

IUPAC Name
2-(N-ethyl-3-

methylanilino)ethanol
[1]

Synonym
N-Ethyl-N-(2-hydroxyethyl)-m-

toluidine
[5][6]

EC Number 202-105-9 [6][8]

PubChem CID 7067 [1]

SMILES CCN(CCO)c1cccc(C)c1 [1][6]

Physicochemical Properties
The physical properties of a compound dictate its handling, storage, and separation

procedures. 2-(N-Ethyl-m-toluidino)ethanol is typically a clear yellow to green liquid at room

temperature.[2]
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Property Value Conditions / Notes Source(s)

Form Liquid At 25 °C [6]

Melting Point -19 °C [2][9]

Boiling Point 114-115 °C At 1 mmHg [2][6][7][9]

Density 1.019 g/mL At 25 °C [2][6][7]

Flash Point 148 °C (298.4 °F)
DIN 51758, closed

cup
[6]

Refractive Index 1.555 n20/D [2][6][7]

Water Solubility Insoluble [2]

Storage Temperature Room Temperature
Store in a dry, sealed

container
[2][9]

Analytical Characterization and Quality Control
Ensuring the identity and purity of 2-(N-Ethyl-m-toluidino)ethanol is critical for its reliable use

in any application. A multi-step analytical workflow is the most robust approach. The choice of

these techniques is driven by the need to confirm the molecular structure, verify the molecular

weight, and quantify any impurities.
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Synthesis & Isolation

Structural & Purity Verification

Purity Quantification

Crude Synthesized Product

Mass Spectrometry (MS)
Confirms: Molecular Weight (179.26 Da)

Structural Elucidation

NMR Spectroscopy (¹H, ¹³C)
Confirms: Connectivity & Carbon Skeleton

Structural Elucidation

FTIR Spectroscopy
Confirms: Functional Groups (O-H, C-N, C-H)

Structural Elucidation

Gas Chromatography (GC)
Determines: Purity (%) & Volatile Impurities

Purity Analysis

Qualified Reagent
(Identity & Purity Confirmed)

Click to download full resolution via product page

Figure 2: A logical workflow for the comprehensive characterization and quality control of 2-(N-
Ethyl-m-toluidino)ethanol.

Experimental Protocol: Purity Determination by Gas
Chromatography (GC)
This protocol describes a standard method for assessing the purity of a sample of 2-(N-Ethyl-
m-toluidino)ethanol. The volatility and thermal stability of the compound make it an ideal

candidate for GC analysis.

Standard and Sample Preparation:
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Standard Preparation: Accurately prepare a 1.0 mg/mL stock solution of a certified

reference standard of 2-(N-Ethyl-m-toluidino)ethanol in ethyl acetate.

Sample Preparation: Accurately weigh approximately 25 mg of the test sample into a 25

mL volumetric flask and dilute to volume with ethyl acetate to achieve a nominal

concentration of 1.0 mg/mL.

Instrumentation and Conditions:

Justification: A general-purpose, non-polar column is selected due to its robustness and its

ability to separate compounds based primarily on their boiling points. The temperature

program is designed to elute the target analyte in a reasonable time with good peak shape

while separating it from lower-boiling solvents and higher-boiling impurities.

Instrument: Gas chromatograph with a Flame Ionization Detector (FID).

Column: DB-1 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

Carrier Gas: Helium, constant flow at 1.2 mL/min.

Temperatures:

Inlet: 250 °C

Detector (FID): 300 °C

Oven Program:

Initial: 150 °C, hold for 1 minute.

Ramp: 10 °C/min to 280 °C.

Hold: Hold at 280 °C for 5 minutes.

Injection: 1 µL, split ratio 50:1.

Data Analysis and System Suitability:
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System Suitability: Inject the standard solution five times. The relative standard deviation

(RSD) of the peak area for the main peak should be ≤ 2.0%.

Analysis: Inject the standard and sample solutions. Identify the peak for 2-(N-Ethyl-m-
toluidino)ethanol in the sample chromatogram by comparing its retention time to that of

the standard.

Calculation: Calculate the purity using the area percent method.

Purity (%) = (Area of Analyte Peak / Total Area of All Peaks) * 100

Applications and Reactivity
The utility of 2-(N-Ethyl-m-toluidino)ethanol stems from the reactivity of its functional groups.

Dye Intermediate: It is a key precursor in the synthesis of certain solvent and disperse dyes.

Organic Synthesis: The hydroxyl group can undergo esterification or act as a nucleophile in

substitution reactions.[3] The tertiary amine can be quaternized or participate in other

reactions characteristic of anilines.

Research Applications: It has been used in studies developing new methods for serum

triglyceride determination and in quantitative structure–activity relationship (QSAR) models

for predicting the aquatic toxicity of chemicals.[2]

Safety and Handling
Proper handling is crucial to ensure laboratory safety. 2-(N-Ethyl-m-toluidino)ethanol is
classified as harmful if swallowed.[6]

Hazard Classifications: Acute Toxicity, Oral (Category 4).[6]

Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), safety

glasses with side shields or goggles, and a lab coat are mandatory.

Handling: Work in a well-ventilated area or a chemical fume hood to minimize inhalation

exposure. Avoid contact with skin, eyes, and clothing.
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Storage: Store in a tightly closed container in a cool, dry place away from oxidizing agents. It

is classified as a combustible liquid.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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